Cas no 6339-54-4 (1-Methyl-4-nitro-5-thioimidazole)

• Product Name: 1-Methyl-4-nitro-5-thioimidazole
• CAS No: 6339-54-4
• MF: C₄H₅N₃O₂S
• MW: 159.166398763657
• CID: 504161
• PubChem ID: 95824
• Update Time: 2025-05-24

1-Methyl-4-nitro-5-thioimidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-thiol,1-methyl-4-nitro-
• 1-Methyl-4-nitro-5-thioimidazole
• 3-methyl-5-nitroimidazole-4-thiol
• 5-mercapto-1-methyl-4-nitroimidazole
• 1-Methyl-4-nitro-1H-imidazole-5-thiol
• 1H-Imidazole-5-thiol, 1-methyl-4-nitro-
• NSC 38074
• AZATHIOPRINE IMPURITY D [EP IMPURITY]
• Imidazole-5-thiol, 1-methyl-4-nitro-
• 3-methyl-5-nitro-imidazole-4-thiol
• AKOS025395134
• DTXSID10212798
• NSC-38074
• CHEMBL3544542
• UNII-I6P7H2GT7J
• 1H-Imidazole-5-thiol, 1-methyl-4-nitro-; Imidazole-5-thiol, 1-methyl-4-nitro- (6CI,7CI,8CI); 1-Methyl-4-nitro-1H-imidazole-5-thiol; 1-Methyl-4-nitro-5-thioimidazole; 5-Mercapto-1-methyl-4-nitroimidazole; Azathioprine Impurity D
• CCRIS 3710
• NSC38074
• 6339-54-4
• SCHEMBL9453945
• I6P7H2GT7J
• Q27280517
• A899843
• 4-(Hydroxy(oxido)amino)-5-mercapto-1-methyl-1H-imidazole

• Inchi： 1S/C4H5N3O2S/c1-6-2-5-3(4(6)10)7(8)9/h2,10H,1H3
• InChI Key： DPGGDVPPQMXEOF-UHFFFAOYSA-N
• SMILES： SC1=C([N+](=O)[O-])N=CN1C

Computed Properties

• Exact Mass: 159.01035
• Monoisotopic Mass: 159.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.2
• Topological Polar Surface Area: 64.6A^2

Experimental Properties

• Density: 1.64
• Melting Point: 38-42°C
• Boiling Point: 391.3°C at 760 mmHg
• Flash Point: 190.4°C
• Refractive Index: 1.718
• PSA: 60.96
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-Methyl-4-nitro-5-thioimidazole Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Hygroscopic, -20°C Freezer, Under inert atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-Methyl-4-nitro-5-thioimidazole

1-Methyl-4-nitro-5-thioimidazole (CAS No. 6339-54-4): A Comprehensive Overview of Its Properties and Applications

1-Methyl-4-nitro-5-thioimidazole (CAS No. 6339-54-4) is a specialized organic compound belonging to the imidazole family, characterized by its unique nitro and thio functional groups. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research, agrochemical development, and material science. Researchers and industry professionals frequently search for terms like "1-Methyl-4-nitro-5-thioimidazole synthesis", "CAS 6339-54-4 uses", and "nitroimidazole derivatives", reflecting its growing relevance in scientific and industrial communities.

The molecular structure of 1-Methyl-4-nitro-5-thioimidazole features a five-membered imidazole ring with a methyl group at position 1, a nitro group at position 4, and a sulfur atom at position 5. This arrangement imparts distinct chemical properties, such as moderate solubility in polar organic solvents and stability under controlled conditions. Recent studies highlight its role as a precursor for heterocyclic compounds, particularly in the design of bioactive molecules. Searches for "imidazole-based drug discovery" and "thioimidazole applications" underscore the compound's versatility in medicinal chemistry.

In the context of green chemistry and sustainable synthesis, 1-Methyl-4-nitro-5-thioimidazole has been explored as a building block for catalysts and ligands. Its nitro group offers opportunities for selective reduction reactions, a topic frequently queried as "nitro to amine conversion methods". Additionally, the compound's thioether functionality makes it valuable for constructing sulfur-containing polymers, aligning with trends in high-performance materials. Industry forums often discuss "CAS 6339-54-4 suppliers" and "thioimidazole derivatives for electronics", reflecting its cross-disciplinary appeal.

From an analytical perspective, 1-Methyl-4-nitro-5-thioimidazole is typically characterized using techniques such as NMR spectroscopy, HPLC, and mass spectrometry. Researchers searching for "6339-54-4 spectral data" or "imidazole purity analysis" will find this compound's well-documented profiles advantageous. Its stability under ambient storage conditions (when protected from light and moisture) further enhances its practicality for laboratory use. Recent publications have also investigated its photophysical properties, linking to queries like "nitroimidazole fluorescence" and "sulfur heterocycles in optoelectronics".

The safety profile of 1-Methyl-4-nitro-5-thioimidazole adheres to standard laboratory handling protocols, with no exceptional hazards reported. This aligns with frequent searches for "imidazole compound safety" and "nitroheterocycle handling guidelines". As regulatory frameworks evolve, particularly in REACH compliance and pharmaceutical GMP, the compound's documentation meets rigorous standards. Its inclusion in academic databases and commercial catalogs ensures accessibility for diverse applications, from small-scale research to industrial pilot programs.

Looking ahead, 1-Methyl-4-nitro-5-thioimidazole continues to inspire innovation in drug discovery and material engineering. Emerging trends like "fragment-based drug design" and "sustainable heterocyclic chemistry" position this compound as a valuable tool for addressing global challenges in healthcare and renewable energy. With ongoing research into its structure-activity relationships and process optimization, this imidazole derivative remains a focal point for scientific advancement.